Cas no 634-97-9 (1H-pyrrole-2-carboxylic acid)

• Product Name: 1H-pyrrole-2-carboxylic acid
• CAS No: 634-97-9
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD00005219
• CID: 39319
• PubChem ID: 24898843
• Update Time: 2025-07-19

1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrole-2-carboxylic acid
• Minalin
• Minaline
• RARECHEM AL BO 1190
• TIMTEC-BB SBB004332
• 1H-PYRROLE-2-CARBOXYLIC ACID
• 2-PYRROLECARBOXYLIC ACID
• 1H-Pyrrole-2-carbonyl chloride
• Pyrrole-2-carboxylic
• 1H-pyrrole-2-carboxylic acid

• MDL： MFCD00005219
• Inchi： 1S/C5H5NO2/c7-5(8)4-2-1-3-6-4/h1-3,6H,(H,7,8)
• InChI Key： WRHZVMBBRYBTKZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1)=O
• BRN： 80825

Computed Properties

• Exact Mass: 111.03200
• Monoisotopic Mass: 111.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: Cream or white powder.
• Density: 0.862
• Melting Point: 204-208 °C (dec.) (lit.)
• Boiling Point: 340.3°C at 760 mmHg
• Flash Point: 159.6℃
• Refractive Index: 1.441-1.445
• Solubility: Soluble in methanol.
• PSA: 53.09000
• LogP: 0.71290
• Solubility: Not determined
• pka: 4.45(at 20℃)

1H-pyrrole-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole 2-carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1H-pyrrole-2-carboxylic acid

Comprehensive Guide to 1H-Pyrrole-2-Carboxylic Acid (CAS No. 634-97-9): Properties, Applications, and Industry Insights

1H-Pyrrole-2-carboxylic acid (CAS No. 634-97-9) is a heterocyclic organic compound with significant relevance in pharmaceutical, agrochemical, and material science research. As a derivative of pyrrole, this carboxylic acid-functionalized molecule serves as a versatile building block for synthesizing complex structures. The growing demand for heterocyclic compounds in drug discovery has positioned 1H-pyrrole-2-carboxylic acid as a compound of interest among researchers exploring bioactive molecule synthesis and medicinal chemistry applications.

The compound's molecular structure features a five-membered pyrrole ring with a carboxylic acid group at the 2-position, granting it unique chemical properties. This structural motif enables diverse reactivity patterns, making it valuable for organic synthesis intermediates. Recent studies highlight its role in developing antimicrobial agents and enzyme inhibitors, aligning with current industry focus on antibiotic alternatives and targeted therapies.

From a technical perspective, 1H-pyrrole-2-carboxylic acid demonstrates moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while exhibiting limited water solubility. Its melting point ranges between 210-215°C, and the compound typically presents as a white to off-white crystalline powder. These physicochemical characteristics make it suitable for various chemical modification reactions, including esterification, amidation, and metal-catalyzed coupling processes that are frequently searched in organic synthesis databases.

In pharmaceutical applications, researchers particularly value 1H-pyrrole-2-carboxylic acid derivatives for their potential in central nervous system drug development. The pyrrole scaffold appears in numerous FDA-approved drugs, and modification at the 2-position allows for fine-tuning of pharmacokinetic properties. Current literature suggests promising activity in neuroprotective agents and GABA receptor modulators – areas receiving substantial attention in neurological disorder research.

The agrochemical industry utilizes 1H-pyrrole-2-carboxylic acid as a precursor for developing novel plant growth regulators and environmentally friendly pesticides. With increasing regulatory pressure on traditional agrochemicals, there's growing interest in biodegradable crop protection agents where pyrrole derivatives show potential. This aligns with trending searches for green chemistry solutions in agriculture and sustainable farming inputs.

Material scientists have explored pyrrole-2-carboxylic acid derivatives for creating conducting polymers and coordination complexes. The compound's ability to coordinate with metal ions makes it valuable for designing molecular sensors and catalytic systems. These applications connect with popular research topics like smart materials development and energy storage solutions, frequently appearing in materials science literature.

Analytical characterization of 1H-pyrrole-2-carboxylic acid typically involves techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods verify compound identity and quality – critical information for researchers comparing chemical sourcing options or troubleshooting synthetic pathway optimization. Recent advancements in analytical chemistry instrumentation have improved detection sensitivity for such heterocyclic compounds.

From a commercial availability standpoint, CAS 634-97-9 is supplied by specialty chemical manufacturers in various purity grades (typically 95-99%). The global market shows steady demand, with procurement specialists frequently searching for bulk pyrrole derivatives and custom synthesis services. Proper storage recommendations include protection from moisture and maintenance at room temperature to preserve stability – practical information often sought in laboratory handling guidelines.

Ongoing research continues to uncover new applications for 1H-pyrrole-2-carboxylic acid, particularly in bioconjugation chemistry and peptide modification. The compound's compatibility with click chemistry reactions makes it valuable for biomolecule labeling strategies. These cutting-edge applications respond to frequent queries about chemical tools for biological research and molecular probe development in scientific forums.

Environmental and safety considerations for handling 1H-pyrrole-2-carboxylic acid follow standard laboratory protocols for organic acids. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended – a common concern addressed in chemical safety documentation. The compound's environmental fate aligns with interests in benign chemical design principles.

Future perspectives for 1H-pyrrole-2-carboxylic acid research include exploration in metal-organic frameworks (MOFs) and pharmaceutical cocrystals. These emerging applications connect with trending topics in advanced material design and drug formulation improvement. The compound's structural versatility ensures its continued relevance as researchers address challenges in precision medicine and functional materials development.